Cas no 306935-99-9 (1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one)

1-(4-Bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one is a halogenated thiophene derivative with significant utility in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. Its key structural features—a bromo and chloro substitution on the thiophene ring, along with a chloroacetyl moiety—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound’s reactivity and stability under controlled conditions allow for precise functionalization, enabling the synthesis of complex heterocyclic frameworks. Its high purity and well-defined molecular structure ensure reproducibility in research and industrial applications, making it a valuable building block for advanced chemical synthesis.
1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one structure
306935-99-9 structure
Product Name:1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one
CAS No:306935-99-9
MF:C6H3BrCl2OS
MW:273.962417840958
CID:303433
PubChem ID:2797901
Update Time:2025-11-03

1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4-bromo-5-chloro-2-thienyl)-2-chloro-
    • 1-(4-BROMO-5-CHLORO-2-THIENYL)-2-CHLOROETHAN-1-ONE
    • 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethanone
    • 1-(4-bromo-5-chloro-2-thienyl)-2-chloroethanone
    • AC1MDYVY
    • AG-F-01398
    • CTK4G5677
    • KB-147132
    • SEW04963
    • 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one
    • Inchi: 1S/C6H3BrCl2OS/c7-3-1-5(4(10)2-8)11-6(3)9/h1H,2H2
    • InChI Key: INXFNQPLTWTZSX-UHFFFAOYSA-N
    • SMILES: BrC1=C(SC(C(CCl)=O)=C1)Cl

Computed Properties

  • Exact Mass: 271.84700

Experimental Properties

  • PSA: 45.31000
  • LogP: 3.58550

1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one Pricemore >>

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1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one Related Literature

Additional information on 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one

Recent Advances in the Study of 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one (CAS: 306935-99-9)

The compound 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one (CAS: 306935-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiophene backbone and halogen substituents, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available thiophene derivatives, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, which is crucial for its application in pharmaceutical formulations.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the biological activity of 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one was evaluated against a panel of cancer cell lines. The results indicated moderate cytotoxic activity, suggesting its potential as a scaffold for further optimization. The study also performed molecular docking simulations to predict the binding modes of the compound with specific protein targets, providing a foundation for future structure-activity relationship (SAR) studies.

Furthermore, a 2024 report in ACS Chemical Biology detailed the use of 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one in the synthesis of fluorescent probes for cellular imaging. The compound's unique electronic properties, conferred by its halogen substituents, make it an excellent candidate for developing probes that can selectively label cellular components. This application opens new avenues for studying cellular processes in real-time.

Despite these advancements, challenges remain in the large-scale production and purification of 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one. A recent preprint on ChemRxiv discussed optimization strategies for its synthesis, including the use of greener solvents and catalysts to improve yield and reduce environmental impact. These efforts align with the growing emphasis on sustainable chemistry in pharmaceutical research.

In conclusion, 1-(4-bromo-5-chlorothiophen-2-yl)-2-chloroethan-1-one (CAS: 306935-99-9) represents a versatile and valuable compound in chemical biology and drug discovery. Its diverse applications, from kinase inhibitors to fluorescent probes, underscore its importance in contemporary research. Future studies should focus on further elucidating its mechanism of action and exploring its potential in other therapeutic areas.

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